6-Chloro-4,4-dimethyl-3,4-dihydro-2H-isoquinolin-1-one

• Molecular Formula: C11H12ClNO
• Molecular Weight: 209.67 g/mol
• IUPAC Name: 6-chloro-4,4-dimethyl-2,3-dihydroisoquinolin-1-one
• InChI: InChI=1S/C11H12ClNO/c1-11(2)6-13-10(14)8-4-3-7(12)5-9(8)11/h3-5H,6H2,1-2H3,(H,13,14)
• InChI Key: RUQFDHNMAVSGJE-UHFFFAOYSA-N
• Canonical SMILES: CC1(CNC(=O)C2=C1C=C(C=C2)Cl)C

Description

6-Chloro-4,4-dimethyl-3,4-dihydro-2H-isoquinolin-1-one is a useful research compound. Its molecular formula is C11H12ClNO and its molecular weight is 209.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under N2 protection, a mixture of [2-(3-chloro-phenyl)-2-methyl-propyl]-carbamic acid methyl ester (1.84 g, 7.63 mmol) and PPA (polyphosphoric acid) (8 g) in a 100 mL round bottom flask was stirred at 120° C. for 2 hours. After cooling to room temperature, the mixture was treated with ice-water and aq. ammonia solution to adjust the pH to 8. After extraction with ethyl acetate, the organic layer was washed with brine, dried over anhy. Na2SO4, filtered and concentrated in vacuo. The crude product formed was further washed with ether to give the title compound (0.32 g, 20%) as a white solid. MS: 210.1 (M+H+).